Cas no 2097901-15-8 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-N'-(3-methylphenyl)ethanediamide
• CAS No: 2097901-15-8
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 6411748
• PubChem ID: 126854845
• Update Time: 2025-06-08

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-N'-(3-methylphenyl)ethanediamide
• AKOS032459581
• F6517-2455
• 2097901-15-8
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-methylphenyl)ethanediamide
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-N'-(3-methylphenyl)oxamide

• Inchi： 1S/C19H18N2O3S2/c1-12-4-2-5-13(10-12)21-19(24)18(23)20-11-14(22)15-7-8-17(26-15)16-6-3-9-25-16/h2-10,14,22H,11H2,1H3,(H,20,23)(H,21,24)
• InChI Key： WLAQSPAKQVYPPI-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C(NC1=CC=CC(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-N'-(3-methylphenyl)ethanediamide

Introduction to N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide and Its CAS No. 2097901-15-8)

N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide) is a compound with the CAS number 2097901-15-8, which has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its unique structural framework, exhibits promising properties that make it a subject of extensive research and development. The presence of bithiophene and methylphenyl moieties in its structure imparts distinctive electronic and steric characteristics, making it a valuable candidate for various applications.

The bithiophene unit, a key component of the compound, is widely recognized for its role in organic electronics due to its conjugated system and electron-deficient nature. This feature enhances the compound's potential as a building block for organic semiconductors, light-emitting diodes (OLEDs), and field-effect transistors (OFETs). Recent studies have highlighted the bithiophene-based materials' ability to exhibit high charge carrier mobility, which is crucial for the development of efficient electronic devices.

In addition to its electronic properties, the hydroxyethyl group in the molecule contributes to its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. The N-(3-methylphenyl) moiety further enhances the compound's stability and reactivity, enabling diverse chemical modifications that can be tailored for specific biological targets. These structural features collectively contribute to the compound's multifunctionality, positioning it as a versatile tool in both academic research and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide) with various biological targets. These studies have revealed potential binding affinities with enzymes and receptors involved in metabolic pathways, suggesting its utility as an inhibitor or modulator in drug discovery efforts. The compound's ability to interact with biological systems at multiple levels makes it a promising candidate for developing novel therapeutic agents.

The synthesis of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage catalytic systems to streamline the process while minimizing byproduct formation. These advancements in synthetic methodology have not only improved the accessibility of the compound but also paved the way for large-scale production.

The applications of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide extend beyond pharmaceuticals into materials science. Its unique electronic properties make it suitable for use in organic photovoltaics (OPVs), where it can contribute to higher energy conversion efficiencies. Additionally, the compound's stability under various environmental conditions enhances its suitability for long-term applications in electronic devices.

Ongoing research is focused on exploring new derivatives of N-(2,{2',)-bithiophene-5-yl-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide) to optimize its properties for specific applications. By modifying functional groups or introducing additional structural motifs, researchers aim to enhance its biological activity, electronic performance, or material stability. These efforts are expected to yield novel compounds with tailored properties that address unmet needs in both pharmaceuticals and materials science.

The regulatory landscape for N-(2,{)-bithiophene-5-yl-hydroxyethyl}-N'-(3-methylphenyl)ethanediamide is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring research progress to ensure that new applications are developed responsibly while maximizing benefits for society. This collaborative approach between academia, industry, and regulatory bodies is essential for advancing the field responsibly.

In conclusion, N-()-bithiophene hydroxyethyl}-N'()methylphenyldiamide exhibits remarkable potential across multiple domains due to its unique structural features and functional properties. Its role in pharmaceutical research promises new therapeutic avenues, while its applications in materials science highlight its importance in developing next-generation electronic devices. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to science and technology in the years ahead.